(3-Methoxyphenyl)(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone

• IUPAC Name: (3-methoxyphenyl)-(4-thiophen-2-ylsulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone
• InChI: InChI=1S/C19H22N2O5S2/c1-25-16-5-2-4-15(14-16)18(22)20-9-7-19(8-10-20)21(11-12-26-19)28(23,24)17-6-3-13-27-17/h2-6,13-14H,7-12H2,1H3
• InChI Key: YGVKXNXLYSBSIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCC3(CC2)N(CCO3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C19H22N2O5S2
• Molecular Weight: 422.5 g/mol
• CAS No.: 903305-76-0

Description

The compound "(3-Methoxyphenyl)(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone" features a 1-oxa-4,8-diazaspiro[4.5]decane core, a bicyclic system where oxygen and nitrogen atoms occupy distinct positions. Key structural elements include:

• Spirocyclic framework: The 1-oxa-4,8-diazaspiro[4.5]decane system introduces conformational rigidity, which can influence binding affinity and metabolic stability in bioactive molecules .
• Thiophen-2-ylsulfonyl moiety: A sulfonyl group attached to a thiophene ring, enhancing electrophilic character and hydrogen-bonding capacity .

Comparison with Similar Compounds

Structural Analog: (8-Ethyl-2-phenyl-3-sulfanylidene-1,4,8-triazaspiro[4.5]dec-1-en-4-yl)-(3-fluorophenyl)methanone

This compound (CAS: 872199-79-6) shares a spiro[4.5]decane core but differs in substituents and functional groups :

Feature	Target Compound	Analog (872199-79-6)
Core Structure	1-Oxa-4,8-diazaspiro[4.5]decane	1,4,8-Triazaspiro[4.5]dec-1-en-3-sulfanylidene
Substituents	3-Methoxyphenyl; thiophen-2-ylsulfonyl	3-Fluorophenyl; phenyl; ethyl group at position 8
Functional Groups	Methanone; sulfonyl	Methanone; sulfanylidene (C=S)
Potential Bioactivity	Undocumented (inference: sulfonyl group may target proteases or kinases)	Undocumented (structural similarity suggests possible kinase inhibition)

Key Differences :

• Spiro Core Heteroatoms : The target compound contains oxygen and nitrogen, while the analog has three nitrogen atoms, altering hydrogen-bonding patterns .
• Sulfonyl vs. Sulfanylidene : The sulfonyl group (SO₂) is more polar and electron-withdrawing than the sulfanylidene (C=S), impacting solubility and target interactions .
• Aromatic Substituents : The 3-methoxy group (electron-donating) vs. 3-fluoro (electron-withdrawing) may influence binding selectivity.

Conformational Analysis

The spiro[4.5]decane system’s puckering geometry affects molecular conformation. Cremer-Pople parameters (e.g., amplitude $ q $) quantify ring puckering, with the target compound’s 1-oxa-4,8-diaza system favoring distinct puckering modes compared to triaza analogs .

Intermolecular Interactions

• Crystal Packing : Differences in substituents (e.g., 3-methoxy vs. 3-fluoro) may lead to varied crystal packing efficiencies, impacting solubility and bioavailability.